4-Bromo-2-cyano-5-(trifluoromethyl)benzenesulfonyl chloride
Overview
Description
4-Bromo-2-cyano-5-(trifluoromethyl)benzenesulfonyl chloride (4-Br-2-CN-5-TMS) is an important intermediate in organic synthesis. It is a highly reactive compound that can be used in a variety of synthetic applications, including the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. 4-Br-2-CN-5-TMS is a versatile reagent that can be used in a variety of synthetic reactions, including nucleophilic aromatic substitution, halogenation, oxidation, and reduction. This compound has been widely studied in recent years due to its potential applications in a variety of fields.
Mechanism of Action
The mechanism of action of 4-Br-2-CN-5-TMS is not yet fully understood. However, it is believed that the reagent reacts with the target molecule by forming a covalent bond with an electron-rich atom or group. This covalent bond then serves as a bridge between the target molecule and the reagent, allowing the reagent to be incorporated into the target molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Br-2-CN-5-TMS are not yet fully understood. However, studies have shown that this reagent can be used to modify proteins and other molecules in a variety of ways. For example, 4-Br-2-CN-5-TMS can be used to modify the structure of proteins, modify the activity of enzymes, and modify the activity of receptors.
Advantages and Limitations for Lab Experiments
4-Br-2-CN-5-TMS has several advantages when used in laboratory experiments. It is a highly reactive reagent that can be used in a variety of synthetic reactions, including nucleophilic aromatic substitution, halogenation, oxidation, and reduction. In addition, it is relatively easy to synthesize, and it can be stored for long periods of time without significant degradation. However, 4-Br-2-CN-5-TMS is also toxic and should be handled with caution in the laboratory.
Future Directions
The potential applications of 4-Br-2-CN-5-TMS are vast, and there are many potential future directions for research. For example, further research could be conducted to explore the use of 4-Br-2-CN-5-TMS in the synthesis of peptides, amino acids, and other biologically active compounds. Additionally, research could be conducted to explore the use of 4-Br-2-CN-5-TMS in the synthesis of small molecule inhibitors of protein-protein interactions. Finally, research could be conducted to explore the use of 4-Br-2-CN-5-TMS in the synthesis of fluorescent dyes and labels.
Scientific Research Applications
4-Br-2-CN-5-TMS has been widely studied in recent years due to its potential applications in a variety of fields. It has been used in the synthesis of a variety of organic compounds, including pharmaceuticals and agrochemicals. It has also been used in the synthesis of peptides, amino acids, and other biologically active compounds. In addition, 4-Br-2-CN-5-TMS has been used in the synthesis of small molecule inhibitors of protein-protein interactions, as well as in the synthesis of fluorescent dyes and labels.
properties
IUPAC Name |
4-bromo-2-cyano-5-(trifluoromethyl)benzenesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H2BrClF3NO2S/c9-6-1-4(3-14)7(17(10,15)16)2-5(6)8(11,12)13/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZVQWRTVKADUBY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1Br)C(F)(F)F)S(=O)(=O)Cl)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H2BrClF3NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.52 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-cyano-5-(trifluoromethyl)benzenesulfonyl chloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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